Cas no 40712-60-5 (2-Acetamino-phenylschwefelsaeure)

• Product Name: 2-Acetamino-phenylschwefelsaeure
• CAS No: 40712-60-5
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• CID: 2027098
• PubChem ID: 181671
• Update Time: 2025-04-21

2-Acetamino-phenylschwefelsaeure Chemical and Physical Properties

Names and Identifiers

• 2-Acetamino-phenylschwefelsaeure
• Schwefelsaeure-mono-(2-acetylamino-phenylester)
• sulfuric acid mono-(2-acetylamino-phenyl ester)
• (2-acetamidophenyl) hydrogen sulfate
• DTXSID50961117
• 2-acetamidophenol sulfate
• CHEBI:133562
• Acetamide, N-(2-(sulfooxy)phenyl)-
• 2-acetamidophenyl sulfate
• HPAA sulfate
• N-[2-(Sulfooxy)phenyl]ethanimidic acid
• 2-acetamidophenyl hydrogen sulfate
• SCHEMBL10338947
• 40712-60-5
• 2-Hydroxyacetanilide sulfate

• Inchi： 1S/C8H9NO5S/c1-6(10)9-7-4-2-3-5-8(7)14-15(11,12)13/h2-5H,1H3,(H,9,10)(H,11,12,13)
• InChI Key： JCVGTUVGDOWZJE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC=CC=1NC(C)=O

Computed Properties

• Exact Mass: 231.02014356Da
• Monoisotopic Mass: 231.02014356Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Phenylsulfates
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Arylsulfates Phenylsulfates